4-[(dimethylamino)methyl]-N-[(1-phenylpyrazol-3-yl)methyl]pyridin-2-amine

• IUPAC Name: 4-[(dimethylamino)methyl]-N-[(1-phenylpyrazol-3-yl)methyl]pyridin-2-amine
• InChI: InChI=1S/C18H21N5/c1-22(2)14-15-8-10-19-18(12-15)20-13-16-9-11-23(21-16)17-6-4-3-5-7-17/h3-12H,13-14H2,1-2H3,(H,19,20)
• InChI Key: CDBWMBZIEZOOTN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CC(=NC=C1)NCC2=NN(C=C2)C3=CC=CC=C3
• Molecular Formula: C18H21N5
• Molecular Weight: 307.4 g/mol

Description

4-[(dimethylamino)methyl]-N-[(1-phenylpyrazol-3-yl)methyl]pyridin-2-amine is a chemical compound that has been the subject of extensive research in the scientific community due to its potential applications in various fields.

Scientific Research Applications

The compound has been studied extensively for its potential use in various scientific research applications. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that the compound has potent anti-cancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 4-[(dimethylamino)methyl]-N-[(1-phenylpyrazol-3-yl)methyl]pyridin-2-amine is not fully understood, but it is believed to work by inhibiting certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It may also work by modulating certain signaling pathways in the brain, leading to the improvement of neurological function.
Biochemical and Physiological Effects:
Studies have shown that the compound has a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in cancer cell growth and proliferation. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[(dimethylamino)methyl]-N-[(1-phenylpyrazol-3-yl)methyl]pyridin-2-amine in lab experiments is its potent anti-cancer properties. It is also relatively easy to synthesize and purify, making it a viable option for researchers. However, one of the main limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in experimental settings.

Future Directions

There are a number of future directions for research on 4-[(dimethylamino)methyl]-N-[(1-phenylpyrazol-3-yl)methyl]pyridin-2-amine. One area of research is the development of more potent analogs of the compound that may have improved anti-cancer properties. Another area of research is the optimization of the compound's use in the treatment of neurological disorders. Additionally, more research is needed to fully understand the mechanism of action of the compound and to identify potential side effects and limitations of its use.

Synthesis Methods

The synthesis of 4-[(dimethylamino)methyl]-N-[(1-phenylpyrazol-3-yl)methyl]pyridin-2-amine involves a multi-step process that requires expertise in organic chemistry. The most common method involves the reaction of 2-bromo-4-(dimethylamino)methylpyridine with 1-phenyl-3-(pyrazol-3-yl)propan-1-one in the presence of a base such as potassium carbonate. The resulting product is then purified using chromatography techniques.